Cas no 2229231-08-5 (1-(difluoromethyl)-1-ethynylcyclopropane)

• Product Name: 1-(difluoromethyl)-1-ethynylcyclopropane
• CAS No: 2229231-08-5
• MF: C₆H₆F₂
• MW: 116.108648777008
• CID: 6367708
• PubChem ID: 145875182
• Update Time: 2025-05-26

1-(difluoromethyl)-1-ethynylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1-ethynylcyclopropane
• Cyclopropane, 1-(difluoromethyl)-1-ethynyl-
• CS-0528488
• SCHEMBL23601970
• EN300-1928876
• 2229231-08-5

• Inchi： 1S/C6H6F2/c1-2-6(3-4-6)5(7)8/h1,5H,3-4H2
• InChI Key： XFKXPQUYCCCWMC-UHFFFAOYSA-N
• SMILES： C1(C(F)F)(C#C)CC1

Computed Properties

• Exact Mass: 116.04375652g/mol
• Monoisotopic Mass: 116.04375652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 69.8±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(difluoromethyl)-1-ethynylcyclopropane

Professional Introduction to Compound with CAS No. 2229231-08-5 and Product Name: 1-(difluoromethyl)-1-ethynylcyclopropane

The compound with the CAS number 2229231-08-5 and the product name 1-(difluoromethyl)-1-ethynylcyclopropane represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its cyclopropane ring substituted with both a difluoromethyl group and an ethynyl group, has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry.

Structural and Chemical Properties: The molecular structure of 1-(difluoromethyl)-1-ethynylcyclopropane consists of a three-membered cyclopropane ring, which is highly strained and thus highly reactive. This strain can be exploited in various chemical reactions, making the compound a valuable intermediate in synthetic organic chemistry. The presence of the difluoromethyl group enhances the electronic properties of the molecule, influencing its reactivity and stability. Additionally, the ethynyl group introduces a site for further functionalization, allowing for the development of more complex derivatives.

In recent years, there has been a growing interest in cyclopropane derivatives due to their diverse biological activities. The combination of the difluoromethyl and ethynyl groups in 1-(difluoromethyl)-1-ethynylcyclopropane makes it a promising candidate for drug discovery. The difluoromethyl group is known to improve metabolic stability and binding affinity, while the ethynyl group can serve as a handle for further modifications via cross-coupling reactions.

Applications in Medicinal Chemistry: One of the most compelling aspects of 1-(difluoromethyl)-1-ethynylcyclopropane is its potential as a building block in the synthesis of novel therapeutic agents. The cyclopropane ring is known to disrupt protein-protein interactions, making it useful in developing antiviral and anticancer drugs. Furthermore, the presence of both substituents allows for tailored modifications to optimize pharmacokinetic properties.

Recent studies have highlighted the utility of cyclopropane derivatives in inhibiting enzymes involved in inflammatory pathways. For instance, modifications of the cyclopropane core have shown promise in developing nonsteroidal anti-inflammatory drugs (NSAIDs). The difluoromethyl group enhances lipophilicity, improving membrane permeability, while the ethynyl group can be used to introduce polar functionalities that enhance binding to biological targets.

Synthetic Strategies: The synthesis of 1-(difluoromethyl)-1-ethynylcyclopropane involves several key steps that highlight modern organic synthesis techniques. The introduction of the cyclopropane ring can be achieved through metal-catalyzed cyclization reactions, often employing palladium or copper catalysts. The subsequent functionalization with the difluoromethyl and ethynyl groups requires precise control over reaction conditions to ensure high yield and purity.

The use of transition metal catalysis is particularly important in this context. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, are frequently employed to introduce the ethynyl group. These reactions are highly efficient and allow for excellent regioselectivity, which is crucial for complex molecule synthesis.

Additionally, recent advances in flow chemistry have enabled more efficient and scalable production of cyclopropane derivatives like 1-(difluoromethyl)-1-ethynylcyclopropane. Flow reactors provide better control over reaction parameters, reducing byproduct formation and improving overall yields. This approach aligns with the growing trend toward green chemistry principles, emphasizing sustainability and efficiency.

Biological Activity and Drug Development: The biological activity of 1-(difluoromethyl)-1-ethynylcyclopropane has been explored in several preclinical studies. Initial results suggest that this compound exhibits potent activity against various biological targets, including enzymes involved in cancer metabolism and inflammation pathways. The unique combination of substituents makes it a versatile scaffold for drug design.

In particular, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes implicated in tumor growth. The strained cyclopropane ring interacts favorably with protein active sites, leading to high binding affinity. Furthermore, computational studies have indicated that modifications at the difluoromethyl and ethynyl positions can further enhance potency and selectivity.

Recent developments in structure-based drug design have facilitated the optimization of such compounds. High-throughput screening (HTS) combined with molecular modeling techniques allows researchers to rapidly identify promising candidates for further development. This integrated approach has accelerated the discovery pipeline for novel therapeutics.

Future Directions: As research continues to uncover new applications for cyclopropane derivatives like 1-(difluoromethyl)-1-ethynylcyclopropane, there is significant potential for innovation in drug discovery. Future studies may focus on exploring novel synthetic routes to improve accessibility and scalability while maintaining high purity standards.

The integration of machine learning into drug design is another exciting frontier. AI-driven platforms can predict molecular properties and optimize structures based on large datasets, potentially identifying new analogs with enhanced biological activity. Such advancements could revolutionize how we develop new medicines based on compounds like 1-(difluoromethyl)-1-ethynylcyclopropane.

In conclusion,1-(difluoromethyl)-1-ethynylcyclopropane (CAS No. 2229231-08-5) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of substituents makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents with improved efficacy and selectivity.